Cas no 1242260-59-8 (Ethyl 4-bromo-6-ethylquinoline-3-carboxylate)

• Product Name: Ethyl 4-bromo-6-ethylquinoline-3-carboxylate
• CAS No: 1242260-59-8
• MF: C₁₄H₁₄BrNO₂
• MW: 308.170463085175
• CID: 1218988
• PubChem ID: 49758153
• Update Time: 2025-05-26

Ethyl 4-bromo-6-ethylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-6-ethylquinoline-3-carboxylate
• SB72808
• 4-Bromo-6-ethylquinoline-3-carboxylic acid ethyl ester
• ethyl4-bromo-6-ethylquinoline-3-carboxylate
• 1242260-59-8
• DTXSID10677904
• MFCD16987482
• CS-0097570

• Inchi： 1S/C14H14BrNO2/c1-3-9-5-6-12-10(7-9)13(15)11(8-16-12)14(17)18-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： VEEDYFXPKFEKAY-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C2C=CC(CC)=CC2=1

Computed Properties

• Exact Mass: 307.02079g/mol
• Monoisotopic Mass: 307.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Ethyl 4-bromo-6-ethylquinoline-3-carboxylate

Comprehensive Overview of Ethyl 4-bromo-6-ethylquinoline-3-carboxylate (CAS No. 1242260-59-8): Properties, Applications, and Industry Insights

Ethyl 4-bromo-6-ethylquinoline-3-carboxylate (CAS 1242260-59-8) is a specialized quinoline derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its brominated and ethyl-substituted quinoline core, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring a carboxylate ester group at the 3-position, enhances its reactivity, making it valuable for constructing complex heterocyclic frameworks.

In recent years, the demand for functionalized quinolines like Ethyl 4-bromo-6-ethylquinoline-3-carboxylate has surged due to their role in developing small-molecule inhibitors and fluorescence probes. Researchers frequently search for "quinoline synthesis methods" or "brominated heterocycles applications," reflecting the compound’s alignment with trends in drug discovery and material science. Its CAS number 1242260-59-8 is often queried in patent databases, underscoring its industrial importance.

The compound’s ethyl ester moiety facilitates further derivatization, enabling modifications at the 4-bromo position via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig). This adaptability addresses common search queries like "how to modify quinoline esters" or "bromo-quinoline reactivity." Additionally, its 6-ethyl group influences lipophilicity, a critical factor in bioavailability optimization—a hot topic in medicinal chemistry forums.

From an analytical perspective, Ethyl 4-bromo-6-ethylquinoline-3-carboxylate exhibits distinct UV-Vis absorption and NMR spectral profiles, often discussed in "quinoline characterization techniques" guides. Its stability under ambient conditions makes it suitable for high-throughput screening workflows, a recurring theme in AI-driven drug design discussions. Notably, the compound’s CAS 1242260-59-8 is indexed in major chemical catalogs, ensuring traceability for compliance with REACH and GMP standards.

Emerging applications include its use in OLED materials, where quinoline derivatives contribute to electron-transport layers. Searches for "quinolines in optoelectronics" highlight this niche. Furthermore, its bioisosteric potential (replacing phenyl rings with quinoline scaffolds) aligns with trends in fragment-based drug design, a frequent subject in webinars and research publications.

In summary, Ethyl 4-bromo-6-ethylquinoline-3-carboxylate (CAS 1242260-59-8) bridges multiple scientific domains, from pharmaceutical intermediates to advanced materials. Its synthetically accessible structure and modular reactivity ensure sustained interest, as evidenced by growing literature citations and commercial inquiries. For researchers exploring "quinoline carboxylate derivatives" or "CAS 1242260-59-8 suppliers," this compound offers a robust platform for innovation.